Cas no 113967-64-9 (7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile)

• Product Name: 7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• CAS No: 113967-64-9
• MF: C₇H₆N₆S
• MW: 206.227737903595
• CID: 130339
• PubChem ID: 2800873
• Update Time: 2025-04-19

7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Amino-2-(methylthio)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• 7-amino-2-(methylthio)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carbonitrile,7-amino-2-(methylthio)-
• 7-amino-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• 7-AMINO-6-CYANO-2-(METHYLTHIO)-1,2,4-TRIAZOLO(1,5-A)PYRIMIDINE
• DTXSID40384194
• 7-Amino-2-(methylsulfanyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitrile
• 113967-64-9
• AKOS002676071
• COPPERSTEARATE

• Inchi： 1S/C7H6N6S/c1-14-7-11-6-10-3-4(2-8)5(9)13(6)12-7/h3H,9H2,1H3
• InChI Key： JXSRRBVHLUJJFC-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2N=CC(C#N)=C(N)N2N=1

Computed Properties

• Exact Mass: 206.03768
• Monoisotopic Mass: 206.03746539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 92.89